2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-(6-tert-butylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C19H23N5O2S/c1-5-13-7-6-8-14(11-13)20-16(25)12-23-18(26)24-15(21-23)9-10-17(22-24)27-19(2,3)4/h6-11H,5,12H2,1-4H3,(H,20,25)
• InChI Key: ZNTSQNWJKDWIQX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SC(C)(C)C
• Molecular Formula: C19H23N5O2S
• Molecular Weight: 385.5 g/mol

Description

The compound “2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(3-ethylphenyl)acetamide” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. Triazoles are a class of heterocyclic compounds, which means they contain atoms of at least two different elements as members of its rings.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring and the attachment of the various substituents. Triazoles can be synthesized through a variety of methods, including cyclization of a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the triazole ring, along with the various substituents attached to it. The presence of the triazole ring could allow the compound to bind with a variety of enzymes and receptors in biological systems, leading to a range of biological activities.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Triazoles are known to participate in a variety of reactions, including nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the triazole ring could contribute to its stability and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of similar compounds often involves complex chemical reactions aimed at incorporating various functional groups to achieve desired properties. For example, the synthesis of new heterocycles incorporating a thiadiazole moiety against specific pests demonstrates the application of such compounds in developing insecticidal agents (Fadda et al., 2017). Moreover, the structural analysis through techniques like X-ray crystallography provides detailed insights into the molecular arrangement, which is crucial for understanding the interaction mechanisms of these compounds with biological targets. The study by (Sallam et al., 2021) exemplifies the importance of structural elucidation in medicinal chemistry.

Potential Therapeutic Activities

Several compounds within this chemical class exhibit promising biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. For instance, compounds synthesized for their inhibitory activity against specific biological targets have shown potential as antiasthma agents (Medwid et al., 1990) and cardiovascular agents (Sato et al., 1980). Furthermore, their role in the synthesis of eosinophil infiltration inhibitors with antihistaminic activity suggests their applicability in treating allergic conditions (Gyoten et al., 2003).

Antimicrobial and Antiviral Research

Research has demonstrated the effectiveness of similar compounds against a variety of microbial and viral pathogens. The preparation of triazolo[4,3-b]pyridazines and their evaluation against the hepatitis-A virus illustrate the potential use of these compounds in antiviral therapy (Shamroukh & Ali, 2008). Moreover, the synthesis of novel pyridazine derivatives as potential antimicrobial agents highlights the broad spectrum of applications in combating infections (Behalo et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activities. Triazoles are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular activities.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, properties, and potential applications. Given the wide range of biological activities exhibited by triazoles, this compound could have potential uses in a variety of fields, including medicinal chemistry.